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Compound of Interest
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Cat. No.: B158113

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl heptanedioate, also known as dimethyl pimelate, is a dicarboxylic acid ester with the
chemical formula CoH160a4. It serves as a versatile intermediate in organic synthesis, finding
significant application in the pharmaceutical industry. Notably, it is a key precursor in the
synthesis of complex molecules, including certain anti-inflammatory and antimicrobial agents,
and is a recognized starting material in the total synthesis of biotin (Vitamin B7). This technical
guide provides a comprehensive overview of dimethyl heptanedioate, including its chemical
and physical properties, detailed experimental protocols for its synthesis and key reactions,
and its role in significant synthetic pathways relevant to drug development.

Chemical and Physical Properties

Dimethyl heptanedioate is a colorless liquid at room temperature. Its fundamental properties
are summarized in the tables below for easy reference.

Table 1: General and Physical Properties
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Property Value Reference

IUPAC Name dimethyl heptanedioate [1]

Dimethyl pimelate,

Synonyms Heptanedioic acid, dimethyl [1]
ester
CAS Number 1732-08-7 [1]
Molecular Formula CoH1604 [1]
Molecular Weight 188.22 g/mol [1]
Appearance Colorless liquid [1]
Density 1.041 g/mL at 25 °C [1]
Boiling Point 121-122 °C at 11 mmHg [1]
Melting Point -21 °C [1]
Refractive Index (n2°/D) 1.431 [1]

- Soluble in ethanol, benzene,
Solubility o ] [1]
ether; slightly soluble in water

Table 2: Spectroscopic Data

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV2P0531
http://www.orgsyn.org/demo.aspx?prep=CV2P0531
http://www.orgsyn.org/demo.aspx?prep=CV2P0531
http://www.orgsyn.org/demo.aspx?prep=CV2P0531
http://www.orgsyn.org/demo.aspx?prep=CV2P0531
http://www.orgsyn.org/demo.aspx?prep=CV2P0531
http://www.orgsyn.org/demo.aspx?prep=CV2P0531
http://www.orgsyn.org/demo.aspx?prep=CV2P0531
http://www.orgsyn.org/demo.aspx?prep=CV2P0531
http://www.orgsyn.org/demo.aspx?prep=CV2P0531
http://www.orgsyn.org/demo.aspx?prep=CV2P0531
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Technique

Key Data Points

Reference

Spectra available, detailed

1H NMR interpretation pending further [1]
analysis.
Spectra available, detailed

13C NMR interpretation pending further [1]

analysis.

Infrared (IR) Spectroscopy

Spectra available,
characteristic ester C=0
stretch expected around 1735

cm~L.

[1]

Mass Spectrometry (MS)

Spectra available, molecular
ion peak (M*) expected at m/z
188.

[1]

Synthesis of Dimethyl Heptanedioate

The most common and straightforward method for the synthesis of dimethyl heptanedioate is

the Fischer esterification of pimelic acid with methanol, catalyzed by a strong acid such as

sulfuric acid.

Experimental Protocol: Fischer Esterification of Pimelic

Acid

This protocol outlines the synthesis of dimethyl heptanedioate from pimelic acid and methanol.

Materials:

Pimelic acid

Methanol (anhydrous)

Concentrated sulfuric acid

Sodium bicarbonate (saturated aqueous solution)
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e Brine (saturated aqueous sodium chloride solution)
e Anhydrous sodium sulfate

o Ethyl acetate

e Round-bottom flask

» Reflux condenser

e Heating mantle

o Separatory funnel

o Standard laboratory glassware

Procedure:

¢ In a round-bottom flask, suspend pimelic acid (1.0 equivalent) in an excess of anhydrous
methanol (e.g., 10-20 equivalents).

» With caution, slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2
equivalents) to the stirred suspension.

o Attach a reflux condenser and heat the reaction mixture to reflux using a heating mantle.

o Maintain the reflux for a period of 4-6 hours, or until the reaction is complete (monitoring by
TLC is recommended).

 Allow the reaction mixture to cool to room temperature.
» Remove the excess methanol under reduced pressure using a rotary evaporator.
o Dissolve the residue in ethyl acetate.

o Transfer the ethyl acetate solution to a separatory funnel and wash sequentially with a
saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst), water,
and brine.
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» Dry the organic layer over anhydrous sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield crude
dimethyl heptanedioate.

» Purify the crude product by vacuum distillation to obtain pure dimethyl heptanedioate.

Key Reactions of Dimethyl Heptanedioate

Dimethyl heptanedioate undergoes reactions typical of esters, with the Dieckmann
condensation being a particularly important intramolecular reaction for the formation of cyclic (3-
keto esters.

Dieckmann Condensation

The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a
B-keto ester. In the case of dimethyl heptanedioate, this reaction is used to form a six-
membered ring.

Reaction Scheme: Dimethyl heptanedioate, when treated with a strong base such as sodium
methoxide, undergoes an intramolecular condensation to form methyl 2-
oxocyclohexanecarboxylate.

Detailed Mechanism:

e Astrong base (e.g., methoxide ion) abstracts an a-proton from one of the ester groups to
form a resonance-stabilized enolate.

e The enolate then acts as a nucleophile, attacking the carbonyl carbon of the other ester
group within the same molecule.

e This intramolecular attack leads to the formation of a cyclic tetrahedral intermediate.

e The intermediate then collapses, expelling a methoxide ion as a leaving group, to form the
cyclic B-keto ester.

e The reaction is typically worked up with a mild acid to neutralize the base and protonate the
product.
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Caption: Mechanism of the Dieckmann Condensation of Dimethyl Heptanedioate.

Applications in Drug Development

Dimethyl heptanedioate's bifunctional nature makes it a valuable building block in the synthesis
of various pharmaceutical compounds. Its most notable application is in the total synthesis of
biotin.

Role in the Total Synthesis of (+)-Biotin

Dimethyl heptanedioate serves as a key starting material in several synthetic routes to (+)-
biotin, a vital coenzyme in many metabolic processes. The synthesis involves the conversion of
the linear diester into a cyclic intermediate that forms the core structure of biotin.

Experimental Workflow: Synthesis of a Key Biotin Intermediate

The following workflow outlines the initial steps in a common synthetic route to a key bicyclic
lactam intermediate for biotin synthesis, starting from dimethyl heptanedioate.

) —>| Bicyclic Lactam Intermediate

Click to download full resolution via product page

Caption: Synthetic workflow from Dimethyl Heptanedioate to a key Biotin intermediate.

Safety and Handling

Dimethyl heptanedioate should be handled with standard laboratory safety precautions.
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e General Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or
mist.

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side-shields, and a lab coat.

o Storage: Keep the container tightly closed in a dry and well-ventilated place.

e In case of exposure:

[¢]

Skin contact: Wash off with soap and plenty of water.

[¢]

Eye contact: Flush eyes with water as a precaution.

[e]

Ingestion: Rinse mouth with water.
o Inhalation: Move the person into fresh air.

This information is intended for use by qualified professionals and is not a substitute for a
comprehensive safety data sheet (SDS). Always consult the SDS before handling this
chemical.

Conclusion

Dimethyl heptanedioate is a valuable and versatile chemical intermediate with significant
applications in organic synthesis, particularly in the field of drug development. Its
straightforward synthesis from pimelic acid and its ability to undergo key transformations, such
as the Dieckmann condensation, make it an important building block for complex molecular
architectures. A thorough understanding of its properties, synthesis, and reactivity is essential
for researchers and scientists working in the pharmaceutical and fine chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b158113?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Organic Syntheses Procedure [orgsyn.org]

« To cite this document: BenchChem. [An In-Depth Technical Guide to Dimethyl
Heptanedioate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158113#what-is-dimethyl-heptanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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